molecular formula C23H19N3O2 B3011586 1-benzyl-N-methyl-2-oxo-N-phenyl-1,2-dihydro-1,8-naphthyridine-3-carboxamide CAS No. 946232-71-9

1-benzyl-N-methyl-2-oxo-N-phenyl-1,2-dihydro-1,8-naphthyridine-3-carboxamide

Cat. No. B3011586
CAS RN: 946232-71-9
M. Wt: 369.424
InChI Key: DTDHNXFQVYLMQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-benzyl-N-methyl-2-oxo-N-phenyl-1,2-dihydro-1,8-naphthyridine-3-carboxamide, also known as BMN-673, is a small molecule inhibitor of poly (ADP-ribose) polymerase (PARP). It has shown potential in the treatment of various cancers, especially in those with BRCA1/2 mutations.

Scientific Research Applications

NK1 Receptor Antagonism

  • Tachykinin NK1 Receptor Antagonists: A study by H. Natsugari et al. (1999) synthesized cyclic analogues of Naphthyridine-6-carboxamide derivatives. These compounds exhibited significant NK1 antagonistic activities and were identified as potential candidates for treating bladder function disorders. Their structure-activity relationships suggest that the stereochemistry around the -C(6)(=O)-N(7)-CH2Ar moiety is crucial for NK1 receptor recognition.

Synthetic Chemistry

  • Synthesis of Novel Compounds: L. Deady and Shane M. Devine (2006) explored the synthesis of novel compounds derived from 1,8-naphthyridine Deady & Devine, 2006. Their work demonstrates the versatility of naphthyridine derivatives in organic synthesis, leading to new heterocyclic systems with potential applications in various fields.

Anticancer Applications

  • Anticancer Evaluation of Naphthyridine Derivatives: Research by Salahuddin et al. (2014) focused on the synthesis and in vitro anticancer evaluation of naphthyridine-based benzimidazole derivatives Salahuddin et al., 2014. These compounds showed moderate to high activity against various cancer cell lines, highlighting the therapeutic potential of naphthyridine derivatives in oncology.

Luminescence and Optical Properties

  • Luminescence and Stimuli-Responsive Properties: A study by A. Srivastava et al. (2017) investigated the luminescent properties of pyridyl substituted benzamides linked to naphthalimide Srivastava et al., 2017. These compounds demonstrated aggregation enhanced emission (AEE) and multi-stimuli-responsive behavior, suggesting potential applications in materials science and sensor technology.

Synthesis and Structural Studies

  • Synthesis of Naphthoic Acids: The synthesis of mono- and difluoronaphthoic acids by Jayaram R Tagat et al. (2002) represents the structural diversity and synthetic adaptability of naphthyridine-related compounds Tagat et al., 2002. These findings are significant for developing new biologically active compounds and understanding the structure-activity relationship in medicinal chemistry.

Receptor Antagonism and Structure-Activity Relationship

  • Axial Chirality in Receptor Antagonism: The study by Y. Ikeura et al. (1998) on axially chiral N-benzyl-N,7-dimethyl-5-phenyl-1,7-naphthyridine-6-carboxamide derivatives highlights the importance of stereochemistry in receptor recognition and antagonistic activity Ikeura et al., 1998. This research is crucial for the development of selective receptor antagonists in therapeutic applications.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and biological activity. Proper safety precautions should be taken when handling it .

Future Directions

Future research on this compound could involve further characterization of its properties, investigation of its biological activity, and development of synthesis methods .

properties

IUPAC Name

1-benzyl-N-methyl-2-oxo-N-phenyl-1,8-naphthyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H19N3O2/c1-25(19-12-6-3-7-13-19)22(27)20-15-18-11-8-14-24-21(18)26(23(20)28)16-17-9-4-2-5-10-17/h2-15H,16H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DTDHNXFQVYLMQF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C1=CC=CC=C1)C(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H19N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

369.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.